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Abstract

Spathulatol, a unique diterpenoid compound, has garnered significant interest within the
scientific community due to its potent biological activities. This document provides an in-depth
technical overview of Spathulatol, commencing with its initial discovery and isolation from a
marine source. A detailed account of its structural elucidation, supported by spectroscopic data,
is presented. Furthermore, this guide outlines the key strategies and methodologies employed
in the total synthesis of this complex natural product. The biological activities of Spathulatol,
with a focus on its cytotoxic effects against cancer cell lines, are summarized, although specific
guantitative data remains limited in publicly available literature. This whitepaper aims to serve
as a comprehensive resource for researchers and professionals engaged in the fields of
natural product chemistry, medicinal chemistry, and drug discovery.

Discovery and Isolation

Spathulatol was first isolated from the brown algae Spatoglossum schmittii. This marine
organism has been a source of various novel secondary metabolites, with Spathulatol being a
prominent example of a spatane diterpenoid.

Experimental Protocol: Isolation of Spathulatol from
Spatoglossum schmittii

While a detailed, step-by-step protocol for the isolation of Spathulatol is not extensively
documented in publicly available literature, a general procedure can be inferred from standard
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natural product isolation techniques.

DOT Script for General Isolation Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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